Cas no 888721-65-1 (1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid)
1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-fluorophenyl)-6-methyl-2-oxopyridine-3-carboxylic acid
- 1-(4-fluorophenyl)-6-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
- 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid
- 1-(4-Fluorophenyl)-1,2-dihydro-6-methyl-2-oxo-3-pyridinecarboxylic acid (ACI)
- SY125728
- 888721-65-1
- DTXSID40610607
- AKOS022350834
- 1-(4-fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylicacid
- BTPCWSQBSXUYHV-UHFFFAOYSA-N
- CS-B1047
- PB43743
- MFCD12546365
- DS-19514
- C13H10FNO3
- C76984
- SCHEMBL679510
- DB-110937
-
- MDL: MFCD12546365
- Inchi: 1S/C13H10FNO3/c1-8-2-7-11(13(17)18)12(16)15(8)10-5-3-9(14)4-6-10/h2-7H,1H3,(H,17,18)
- InChI Key: BTPCWSQBSXUYHV-UHFFFAOYSA-N
- SMILES: O=C(C1C(=O)N(C2C=CC(F)=CC=2)C(C)=CC=1)O
Computed Properties
- Exact Mass: 247.06447134g/mol
- Monoisotopic Mass: 247.06447134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 57.6Ų
1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM255591-1g |
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid |
888721-65-1 | 95+% | 1g |
$608 | 2021-08-04 | |
| Chemenu | CM255591-250mg |
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid |
888721-65-1 | 95+% | 250mg |
$73 | 2022-05-27 | |
| Chemenu | CM255591-1g |
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid |
888721-65-1 | 95+% | 1g |
$181 | 2022-05-27 | |
| Chemenu | CM255591-5g |
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid |
888721-65-1 | 95+% | 5g |
$647 | 2022-05-27 | |
| Chemenu | CM255591-10g |
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid |
888721-65-1 | 95+% | 10g |
$1098 | 2022-05-27 | |
| abcr | AB528653-250 mg |
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid; . |
888721-65-1 | 250MG |
€175.30 | 2022-07-29 | ||
| abcr | AB528653-1 g |
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid; . |
888721-65-1 | 1g |
€314.00 | 2022-07-29 | ||
| abcr | AB528653-5 g |
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid; . |
888721-65-1 | 5g |
€949.10 | 2022-07-29 | ||
| TRC | F792160-10mg |
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic Acid |
888721-65-1 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F792160-50mg |
1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic Acid |
888721-65-1 | 50mg |
$ 185.00 | 2022-06-04 |
1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Production Method
Production Method 1
1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Raw materials
1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Preparation Products
1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid
Recent Advances in the Study of 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid (CAS: 888721-65-1)
1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid (CAS: 888721-65-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
The compound has been investigated for its role in modulating specific biological pathways, particularly those involving inflammation and oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This suggests its potential utility in the development of next-generation anti-inflammatory drugs with improved selectivity and reduced side effects.
In addition to its anti-inflammatory properties, recent research has explored the compound's anticancer potential. A preclinical study conducted by researchers at the National Cancer Institute (NCI) revealed that certain analogs of 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid demonstrate promising activity against various cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer.
The synthesis of 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid has also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and scalability while reducing environmental impact. The new method employs green chemistry principles, such as the use of catalytic reagents and solvent-free conditions, making it more suitable for industrial-scale production.
Despite these promising developments, challenges remain in the clinical translation of compounds derived from 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid. Issues such as pharmacokinetic properties, bioavailability, and potential toxicity need to be addressed through further research. Ongoing studies are exploring structural modifications to enhance these characteristics while maintaining the compound's biological activity.
In conclusion, 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid (CAS: 888721-65-1) represents a versatile scaffold with significant potential in drug discovery. Its dual role in inflammation and oncology, coupled with advances in synthetic methodologies, positions it as a valuable candidate for future therapeutic development. Continued research in this area is expected to yield novel compounds with improved efficacy and safety profiles, addressing unmet medical needs in various disease areas.
888721-65-1 (1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)